Cas no 31411-12-8 (1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)-)
31411-12-8 structure
Product Name:1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)-
CAS No:31411-12-8
MF:C7H10N4O2
MW:182.17990064621
CID:312405
PubChem ID:2728285
Update Time:2025-04-19
1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)-
- N'-(3-nitropyridin-2-yl)ethane-1,2-diamine
- EINECS 250-619-7
- Oprea1_036688
- NS00029083
- N-(2-AMINOETHYL)-3-NITROPYRIDIN-2-AMINE
- AKOS000123576
- N-(3-Nitro-2-pyridyl)ethylenediamine
- N1-(3-nitropyridin-2-yl)ethane-1,2-diamine
- UNII-L8L6C7WE2F
- L8L6C7WE2F
- SCHEMBL7369725
- 31411-12-8
- 1,2-ETHANEDIAMINE, N1-(3-NITRO-2-PYRIDINYL)-
- DTXSID40185340
-
- Inchi: 1S/C7H10N4O2/c8-3-5-10-7-6(11(12)13)2-1-4-9-7/h1-2,4H,3,5,8H2,(H,9,10)
- InChI Key: VEEUCCPATNOHPT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CN=C1NCCN)=O
Computed Properties
- Exact Mass: 182.08000
- Monoisotopic Mass: 182.080376
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.8
- XLogP3: 0.6
Experimental Properties
- Density: 1.358
- Boiling Point: 369.6°Cat760mmHg
- Flash Point: 177.3°C
- Refractive Index: 1.645
- PSA: 96.76000
- LogP: 1.65690
1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)- Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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